Cas no 842955-63-9 (3-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid)

• Product Name: 3-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid
• CAS No: 842955-63-9
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• MDL: MFCD06010510
• CID: 877018
• PubChem ID: 1092114
• Update Time: 2025-11-04

3-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
• 3-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
• 3-(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid(SALTDATA: HCl)
• 3-(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-propionic acid
• 3-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid

• MDL： MFCD06010510
• Inchi： 1S/C10H12N4O2/c1-6-8(3-4-9(15)16)7(2)14-10(13-6)11-5-12-14/h5H,3-4H2,1-2H3,(H,15,16)
• InChI Key： NWSSSDXVQWXROX-UHFFFAOYSA-N
• SMILES： OC(CCC1C(C)=NC2=NC=NN2C=1C)=O

Computed Properties

• Exact Mass: 220.09600
• Monoisotopic Mass: 220.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.42
• Refractive Index: 1.674
• PSA: 80.38000
• LogP: 0.75830

3-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 3-{5,7-dimethyl-1,2,4triazolo1,5-apyrimidin-6-yl}propanoic acid

3-{5,7-Dimethyl-1,2,4-Triazolo[1,5-a]pyrimidin-6-yl}Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 842955-63-9, known as 3-{5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}propanoic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their roles in drug discovery and material science. The 1,2,4-triazolo[1,5-a]pyrimidine core structure is particularly intriguing due to its versatility and ability to participate in various chemical reactions.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of new pharmaceutical agents. The propanoic acid moiety attached to the triazolo-pyrimidine ring introduces additional functional groups that can enhance bioavailability and pharmacokinetic properties. Researchers have explored the potential of this compound in anti-inflammatory therapies, where its ability to modulate key cellular pathways has shown promising results.

The synthesis of 3-{5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}propanoic acid involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The inclusion of methyl groups at positions 5 and 7 of the triazolo-pyrimidine ring not only stabilizes the structure but also enhances its reactivity in certain chemical environments. This makes it a valuable intermediate in the synthesis of more complex molecules.

One of the most exciting developments involving this compound is its application in antiviral research. Studies have demonstrated that it can inhibit viral replication by targeting specific enzymes involved in the viral life cycle. This property has led to further investigations into its potential use in developing treatments for emerging viral infections.

In addition to its pharmacological applications, this compound has also found relevance in the field of material science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. Researchers have explored its role in creating novel materials with enhanced electronic properties.

The structural versatility of 3-{5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}propanoic acid allows for further functionalization, opening up possibilities for customization in various applications. By modifying the substituents on the triazolo-pyrimidine ring or altering the propanoic acid group, scientists can tailor the compound's properties to suit specific needs.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under different conditions with greater accuracy. Molecular modeling studies have provided insights into its interaction with biological targets and its potential for optimization in drug design.

In conclusion, 3-{5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}propanoic acid represents a significant advancement in heterocyclic chemistry. Its unique structure and diverse applications make it a valuable compound for both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a crucial role in shaping future innovations across multiple disciplines.